![molecular formula C4H8Cl2N2S B015237 3,4-Diaminothiophene Dihydrochloride CAS No. 90069-81-1](/img/structure/B15237.png)
3,4-Diaminothiophene Dihydrochloride
Overview
Description
3,4-Diaminothiophene Dihydrochloride is a synthetic intermediate for organic electronics materials such as Arylenediimide-thiophene Derivatives for Organic n-channel field-effect transistors . It is also integral to the synthesis of thienopyrazine-based materials as low band gap materials for Organic Photovoltaic applications .
Synthesis Analysis
The synthesis of 3,4-Diaminothiophene Dihydrochloride involves the addition of 12 N concentrated hydrochloric acid to the resulting 2,5-dibromo-3,4-dinitrothiophene. While maintaining the temperature of the resulting solution at 0° C with an ice bath, tin in an amount of 7.1 equivalents to 2,5-dibromo-3,4-dinitrothiophene is added slowly, followed by stirring for an additional 2 hours .
Molecular Structure Analysis
The molecular formula of 3,4-Diaminothiophene Dihydrochloride is C4H8Cl2N2S . The InChI is 1S/C4H6N2S.2ClH/c5-3-1-7-2-4(3)6;;/h1-2H,5-6H2;2*1H and the Canonical SMILES is C1=C(C(=CS1)N)N.Cl.Cl .
Chemical Reactions Analysis
3,4-Diaminothiophene Dihydrochloride can be used in the synthesis of thieno[3,4-b]pyrazine for thermoelectric applications. It can also be used in the synthesis of acenaphtho[1,2-b]thieno[3,4-e]pyrazine based acceptor molecules for the fabrication of organic transistors .
Physical And Chemical Properties Analysis
The molecular weight of 3,4-Diaminothiophene Dihydrochloride is 187.09 g/mol . It has a Hydrogen Bond Donor Count of 4 and a Hydrogen Bond Acceptor Count of 3 . It has a Rotatable Bond Count of 0 . The Exact Mass is 185.9785248 g/mol and the Monoisotopic Mass is also 185.9785248 g/mol . The Topological Polar Surface Area is 80.3 Ų .
Scientific Research Applications
Preparation of Electroconductive Film
An electroconductive nanoparticles (NPs) film consisting of sodium poly(γ-glutamate) (γ-PGANa) and 3,4-diaminothiophene dihydrochloride (DATh) was prepared through macromolecular self-assembly and electropolymerization methods . This application is significant in the field of biosensors.
Biosensor for H2O2 Detection
The electroconductive DATh/γ-PGANa NPs film was used to obtain an enzymatic biosensor for H2O2 detection . The biosensor showed a linear range from 1 × 10 −11 to 1 × 10 −4 mol·L −1 with a detection limit of 3 × 10 −12 mol·L −1 for H2O2 detection .
Synthesis of Thieno[3,4-b]pyrazine-based Alternating Conjugated Polymers
3,4-Diaminothiophene dihydrochloride is used in the synthesis of thieno[3,4-b]pyrazine-based alternating conjugated polymers via direct arylation for near-infrared OLED applications .
Fabrication of Organic Transistors
3,4-Diaminothiophene dihydrochloride can be used in the synthesis of acenaphtho[1,2-b]thieno[3,4-e]pyrazine based acceptor molecules for the fabrication of organic transistors .
Thermoelectric Applications
3,4-Diaminothiophene dihydrochloride can be used in the synthesis of thieno[3,4-b]pyrazine for thermoelectric applications .
Safety And Hazards
3,4-Diaminothiophene Dihydrochloride is toxic if swallowed. It may cause an allergic skin reaction and causes serious eye damage . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wash skin thoroughly after handling . Contaminated work clothing should not be allowed out of the workplace .
properties
IUPAC Name |
thiophene-3,4-diamine;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S.2ClH/c5-3-1-7-2-4(3)6;;/h1-2H,5-6H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAMOMCXNLLLICQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CS1)N)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Cl2N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80507542 | |
Record name | Thiophene-3,4-diamine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80507542 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Diaminothiophene Dihydrochloride | |
CAS RN |
90069-81-1 | |
Record name | Thiophene-3,4-diamine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80507542 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | thiophene-3,4-diamine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3,4-Diaminothiophene Dihydrochloride suitable for creating electroconductive films in biosensor applications?
A1: The research article [] highlights the use of 3,4-Diaminothiophene Dihydrochloride as a building block for creating electroconductive films due to its inherent properties. While the article doesn't delve into the detailed characterization of the compound itself, it focuses on its ability to form self-assembled nanoparticles with poly(γ-glutamate). These nanoparticles, due to the conductive nature of the assembled 3,4-Diaminothiophene Dihydrochloride, contribute to the electroconductive properties of the resulting film. This conductivity is crucial for biosensor applications where electron transfer processes are key to detecting and measuring biological events.
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